Cas no 1105233-41-7 (1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea)

• Product Name: 1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea
• CAS No: 1105233-41-7
• MF: C₁₄H₁₄F₂N₄O₂
• MW: 308.283369541168
• CID: 6222616
• PubChem ID: 30860670
• Update Time: 2025-07-20

1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea
• 1-(3,4-difluorophenyl)-3-(3-(6-oxopyridazin-1(6H)-yl)propyl)urea
• AKOS024509708
• 1-(3,4-difluorophenyl)-3-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]urea
• F5479-0037
• 1105233-41-7
• 1-(3,4-difluorophenyl)-3-[3-(6-oxopyridazin-1-yl)propyl]urea

• Inchi： 1S/C14H14F2N4O2/c15-11-5-4-10(9-12(11)16)19-14(22)17-6-2-8-20-13(21)3-1-7-18-20/h1,3-5,7,9H,2,6,8H2,(H2,17,19,22)
• InChI Key： CTFSTNDGVSJCKJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(NCCCN1C(C=CC=N1)=O)=O)F

Computed Properties

• Exact Mass: 308.10848203g/mol
• Monoisotopic Mass: 308.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea

Comprehensive Overview of 1-(3,4-Difluorophenyl)-3-3-(6-Oxo-1,6-Dihydropyridazin-1-yl)Propylurea (CAS No. 1105233-41-7)

The compound 1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea (CAS No. 1105233-41-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a difluorophenyl moiety and a pyridazinone core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its urea linkage and heterocyclic components. This article delves into the compound's properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the most frequently searched questions about 1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea revolves around its mechanism of action. Preliminary studies suggest that the compound may interact with specific protein targets, owing to its ability to form hydrogen bonds via its urea group. This property is particularly relevant in the context of drug discovery, where researchers are increasingly focusing on small molecules that can precisely modulate biological pathways. The difluorophenyl group, known for its metabolic stability, further enhances the compound's potential as a lead structure in medicinal chemistry.

Another hot topic in the scientific community is the synthetic accessibility of CAS No. 1105233-41-7. The compound can be synthesized through a multi-step process involving the condensation of 3,4-difluoroaniline with a pyridazinone-containing intermediate. Optimizing this synthesis is a key area of research, as it impacts the compound's scalability for industrial applications. Recent advancements in green chemistry have also sparked interest in developing more sustainable routes for its production, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

The pharmacokinetic properties of 1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea are another area of intense investigation. Its solubility, permeability, and metabolic stability are critical factors determining its suitability as a drug candidate. Computational modeling and in vitro assays have provided valuable insights into these aspects, helping researchers predict its behavior in biological systems. These studies are particularly relevant given the growing demand for precision medicine and personalized therapeutic solutions.

In addition to its pharmaceutical potential, CAS No. 1105233-41-7 has also been explored in material science. Its rigid yet flexible structure makes it a potential building block for advanced polymers or coatings with tailored properties. This interdisciplinary appeal underscores the compound's versatility and broad applicability across multiple industries.

As the scientific community continues to explore the potential of 1-(3,4-difluorophenyl)-3-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylurea, it is clear that this compound holds significant promise. Whether in drug development, sustainable synthesis, or material innovation, its unique attributes position it as a molecule of interest for years to come. Future research will likely focus on unlocking its full potential while addressing challenges related to scalability and optimization.